Cas no 1190322-73-6 (2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine)

• Product Name: 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine
• CAS No: 1190322-73-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD12962919
• CID: 2093751
• PubChem ID: 53412447
• Update Time: 2025-05-21

2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine
• 2-Methyl-5-nitro-7-azaindole
• 2-METHYL-5-NITROPYRROLO[2,3-B]PYRIDINE
• PB13566
• FCH1140675
• AK165417
• 2-Methyl-5-nitro-7-azaindole, AldrichCPR
• 1H-Pyrrolo[2,3-b]pyridine, 2-methyl-5-nitro-
• MFCD12962919
• DTXSID70696590
• SCHEMBL3662505
• AKOS025146571
• 1190322-73-6
• AS-37988
• CS-0051851
• SY098500
• DTXCID60647339
• 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine

• MDL： MFCD12962919
• Inchi： 1S/C8H7N3O2/c1-5-2-6-3-7(11(12)13)4-9-8(6)10-5/h2-4H,1H3,(H,9,10)
• InChI Key： IWFJRRNZXJEJGF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C2C(=C1)C=C(C)N2)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 1.5

2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine

2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine (CAS No. 1190322-73-6): A Comprehensive Overview

2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine (CAS No. 1190322-73-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both methyl and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's unique structure allows it to interact with various biological targets, making it a valuable asset in medicinal chemistry.

The synthesis of 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine typically involves multi-step reactions, including nitration and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and efficiency. These innovations align with the growing trend of green chemistry, where researchers aim to minimize waste and reduce environmental impact.

From a commercial perspective, 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine is available in various purity grades, catering to both research and industrial needs. Suppliers often highlight its high stability and solubility in organic solvents, which are critical for laboratory applications. The compound's CAS No. 1190322-73-6 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

One of the most searched questions about 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine is its safety profile. While it is not classified as a hazardous substance, proper handling protocols, including the use of personal protective equipment (PPE), are recommended. Researchers also frequently inquire about its storage conditions, which typically involve keeping the compound in a cool, dry place away from light.

The versatility of 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine extends beyond pharmaceuticals. It has shown promise in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-withdrawing nitro group make it a candidate for designing light-emitting diodes (LEDs) and sensors.

In conclusion, 2-Methyl-5-nitro-1H-pyrrolo[2,3-B]pyridine (CAS No. 1190322-73-6) is a multifaceted compound with broad applications in science and industry. Its unique chemical properties, coupled with ongoing research, position it as a key player in advancing technology and healthcare solutions. As interest in heterocyclic compounds continues to grow, this molecule is poised to remain at the forefront of innovation.